Nardostachin Nardostachin Nardostachin is a natural product found in Patrinia saniculifolia, Valeriana jatamansi, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 114687-82-0
VCID: VC20892759
InChI: InChI=1S/C20H32O6/c1-11(2)6-17(22)24-9-14-10-25-20(26-18(23)7-12(3)4)19-13(5)16(21)8-15(14)19/h10-13,15-16,19-21H,6-9H2,1-5H3/t13-,15+,16-,19+,20-/m0/s1
SMILES: CC1C(CC2C1C(OC=C2COC(=O)CC(C)C)OC(=O)CC(C)C)O
Molecular Formula: C20H32O6
Molecular Weight: 368.5 g/mol

Nardostachin

CAS No.: 114687-82-0

Cat. No.: VC20892759

Molecular Formula: C20H32O6

Molecular Weight: 368.5 g/mol

* For research use only. Not for human or veterinary use.

Nardostachin - 114687-82-0

Specification

Description Nardostachin is a natural product found in Patrinia saniculifolia, Valeriana jatamansi, and other organisms with data available.
CAS No. 114687-82-0
Molecular Formula C20H32O6
Molecular Weight 368.5 g/mol
IUPAC Name [(1S,4aS,6S,7R,7aS)-6-hydroxy-7-methyl-1-(3-methylbutanoyloxy)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-yl]methyl 3-methylbutanoate
Standard InChI InChI=1S/C20H32O6/c1-11(2)6-17(22)24-9-14-10-25-20(26-18(23)7-12(3)4)19-13(5)16(21)8-15(14)19/h10-13,15-16,19-21H,6-9H2,1-5H3/t13-,15+,16-,19+,20-/m0/s1
Standard InChI Key XNBHVNRFMHXLMZ-ODLFONTESA-N
Isomeric SMILES C[C@H]1[C@H](C[C@H]2[C@@H]1[C@@H](OC=C2COC(=O)CC(C)C)OC(=O)CC(C)C)O
SMILES CC1C(CC2C1C(OC=C2COC(=O)CC(C)C)OC(=O)CC(C)C)O
Canonical SMILES CC1C(CC2C1C(OC=C2COC(=O)CC(C)C)OC(=O)CC(C)C)O

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